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Compound of Interest

Compound Name: DL-Histidine-d3

Cat. No.: B1433912

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount for a secure and compliant laboratory
environment. This guide provides essential safety and logistical information for the proper
disposal of DL-Histidine-d3, a deuterated form of the amino acid histidine used as an internal
standard in quantitative analysis. While DL-Histidine and its common salts are generally not
classified as hazardous, prudent laboratory practices should always be observed. The
deuterated form, DL-Histidine-d3, is also not considered hazardous for transport; however,
specific safety precautions should be taken due to potential irritation upon contact.

Safety and Handling

Before disposal, it is crucial to handle DL-Histidine-d3 with appropriate care. Always consult
the specific Safety Data Sheet (SDS) provided by the supplier.

Personal Protective Equipment (PPE):

When handling DL-Histidine-d3, especially in its solid form, the following personal protective
equipment should be worn to minimize exposure:
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PPE Category Item Specifications & Use
Wear chemical safety goggles
Eye Protection Safety Goggles or glasses to protect against
dust particles.
Chemical-resistant gloves,
) such as nitrile, are
Hand Protection Gloves

recommended to prevent skin

contact.

Body Protection

Laboratory Coat

A standard laboratory coat
should be worn to protect

clothing.

Respiratory Protection

Dust Respirator

Use a dust respirator or work
in a well-ventilated area, such
as a fume hood, to avoid

inhalation of the powder.[1]

Hazard Information:

While not classified as a hazardous substance, DL-Histidine-d3 may cause irritation upon

contact.[1] The primary routes of potential exposure are inhalation, ingestion, and skin or eye

contact.

Exposure Route

Potential Health Effects

Inhalation

May be harmful if inhaled and may cause

respiratory tract irritation.[1]

Ingestion

May be harmful if swallowed.[1]

Skin Contact

May be harmful if absorbed through the skin and

may cause skin irritation.[1]

Eye Contact

May cause eye irritation.[1]

In case of exposure, follow standard first-aid measures as outlined in the product's SDS.
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Disposal Procedures

The proper disposal of DL-Histidine-d3 and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance. The following procedures
outline the recommended steps for different waste streams.

Unused or Expired Solid DL-Histidine-d3

» Containerization: If the material is in its original container, ensure it is securely sealed. If
transferring from another container, avoid generating dust.

» Labeling: The waste container must be clearly labeled as "Solid Chemical Waste" and
include the chemical name "DL-Histidine-d3".

o Collection: Place the sealed and labeled container in a designated hazardous waste
collection area. Consult your institution's hazardous waste management guidelines for
specific instructions.

Contaminated Labware and Consumables
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Waste Stream Recommended Disposal Method

Rinse with a suitable solvent (e.g., methanol,

acetone). Collect the solvent rinse as hazardous
Glassware . _

liquid waste. After rinsing, the glassware can

typically be washed with soap and water.

Place all contaminated solid items in a
Pipette tips, weighing paper, etc. designated solid waste container labeled for
chemical waste.

Neutralize if acidic or basic. Check local
regulations for discharge limits of organic

Aqueous Waste from Extractions content. Depending on the concentration and
local rules, it may require collection as

hazardous aqueous waste.

Collect in a labeled hazardous waste container.
) ) Do not pour down the drain unless specifically
Solutions (e.g., in buffers) ] o ]
permitted by your institution's environmental

health and safety office.

Spill Management

In the event of a spill, a clear and immediate response is necessary to contain the material and
prevent exposure.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Communicate: Inform your supervisor and laboratory safety officer.

Contain: For a small solid spill, carefully sweep it up to avoid creating dust and place it in a
labeled hazardous waste container. For a liquid spill, use an appropriate absorbent material,
collect it in a sealed container, and dispose of it as hazardous waste.

Decontaminate: Clean the spill area with a suitable solvent and then with soap and water.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of waste
generated from experiments involving DL-Histidine-d3.

Disposal Workflow for DL-Histidine-d3 Waste.

By adhering to these procedures, laboratory personnel can ensure the safe handling and
disposal of DL-Histidine-d3, minimizing environmental impact and maintaining a safe working
environment. Always consult your institution's specific safety and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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